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Compound of Interest

Compound Name: 1-Methoxy-1-methylcyclohexane

Cat. No.: B14676444

An In-depth Technical Guide to 1-Methoxy-1-methylcyclohexane: Chemical Properties and
Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and reactivity of 1-Methoxy-1-methylcyclohexane. The information is presented to
support researchers, scientists, and professionals in the field of drug development and organic
chemistry.

Chemical Structure and Identification

1-Methoxy-1-methylcyclohexane is a cyclic ether with a methyl and a methoxy group
attached to the same carbon atom of a cyclohexane ring.

IUPAC Name: 1-methoxy-1-methylcyclohexane[1]

CAS Number: 34284-44-1[1]

Molecular Formula: CsH160[1]

SMILES: CC1(CCCCC1)OC[1]

InChl Key: CDUHDFNXTKLDEU-UHFFFAOYSA-N[1]
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Physicochemical Properties

A summary of the key physicochemical properties of 1-Methoxy-1-methylcyclohexane is
provided in the table below.

Property Value Reference

Molecular Weight 128.21 g/mol [1]

. . ~148 °C (estimated for 1-
Boiling Point 2]
methoxy-4-methylcyclohexane)

Melting Point Not available
Density Not available
Solubility Not available
LogP 2.1 [1]
Hydrogen Bond Donor Count 0 [2]

Hydrogen Bond Acceptor
ydrog p 1 2]
Count

Experimental Protocols
Synthesis of 1-Methoxy-1-methylcyclohexane via
Williamson Ether Synthesis

This protocol describes the synthesis of 1-Methoxy-1-methylcyclohexane from 1-
methylcyclohexanol and methanol.

Principle: The Williamson ether synthesis is an organic reaction that forms an ether from an
organohalide and a deprotonated alcohol (an alkoxide). In this modified approach, the alcohol
is deprotonated in situ using a strong base, followed by reaction with a methylating agent. A
more direct alkylation of the alcohol can also be achieved under acidic conditions, which is
mechanistically related to the SN1 reaction described in the reactivity section.

Experimental Workflow:
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Reaction Setup
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Figure 1: General workflow for the synthesis of 1-Methoxy-1-methylcyclohexane.
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Materials:

1-methylcyclohexanol

e Sodium hydride (NaH) or other strong base

e Anhydrous tetrahydrofuran (THF) or other suitable aprotic solvent

o Methyl iodide (CHsl) or dimethyl sulfate ((CH3)2S0a)

e Saturated aqueous ammonium chloride (NH4Cl) solution

o Diethyl ether or other extraction solvent

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
Procedure:

e To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add
a stirred suspension of sodium hydride (1.1 equivalents) in anhydrous THF.

e Cool the suspension to 0 °C using an ice bath.

e Slowly add a solution of 1-methylcyclohexanol (1.0 equivalent) in anhydrous THF to the
suspension.

» Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for
an additional hour, or until hydrogen gas evolution ceases.

e Cool the resulting alkoxide solution back to 0 °C and add methyl iodide (1.2 equivalents)
dropwise.

» Allow the reaction mixture to warm to room temperature and stir overnight.

o Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography
(GC).
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» Upon completion, carefully quench the reaction by the slow addition of saturated aqueous
ammonium chloride solution.

» Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).
o Combine the organic layers and wash with brine (2 x 50 mL).

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

 Purify the crude product by fractional distillation to yield pure 1-Methoxy-1-
methylcyclohexane.

Reactivity: Acid-Catalyzed Cleavage

1-Methoxy-1-methylcyclohexane can undergo cleavage in the presence of strong acids, such
as hydroiodic acid (HI) or hydrobromic acid (HBr), via an Sn1 mechanism.

Principle: The ether oxygen is protonated by the strong acid, creating a good leaving group
(methanol). The departure of methanol results in the formation of a stable tertiary carbocation
(the 1-methylcyclohexyl cation). This carbocation can then be attacked by a nucleophile (e.qg.,
I~ or Br™) to form a haloalkane or undergo elimination (E1) to form an alkene.

Reaction Pathway:
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Figure 2: Reaction pathways for the acid-catalyzed cleavage of 1-Methoxy-1-
methylcyclohexane.

Experimental Protocol (General):

Place 1-Methoxy-1-methylcyclohexane in a round-bottom flask equipped with a reflux
condenser.

¢ Add a concentrated solution of hydrobromic or hydroiodic acid (excess).
» Heat the mixture to reflux for several hours.
e Monitor the reaction by GC or TLC to observe the disappearance of the starting material.

» After completion, allow the mixture to cool to room temperature.
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o Neutralize the excess acid carefully with a saturated solution of sodium bicarbonate.
o Extract the product(s) with an organic solvent (e.g., diethyl ether).

e Wash the organic layer with water and brine, then dry over an anhydrous salt.

» Remove the solvent under reduced pressure.

» Analyze the product mixture by GC-MS or NMR to identify the substitution and elimination
products. The product ratio will depend on the specific reaction conditions (acid,
temperature, etc.).

Biological Activity

Currently, there is no significant information available in the public domain regarding the
biological activities or signaling pathways associated with 1-Methoxy-1-methylcyclohexane. It
is primarily utilized as a synthetic intermediate in organic chemistry.

Safety Information

While specific safety data for 1-Methoxy-1-methylcyclohexane is not extensively
documented, it should be handled with the standard precautions for a flammable organic ether.

e Hazards: Flammable liquid and vapor. May cause skin and eye irritation.

e Handling: Use in a well-ventilated area, preferably in a fume hood. Keep away from heat,
sparks, and open flames. Ground and bond containers when transferring material.

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Always consult the Safety Data Sheet (SDS) from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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